Cas no 1176702-59-2 (1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid)
1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid
- Cyclopentanecarboxylic acid, 1-(3,4,5-trimethoxyphenyl)-
-
- MDL: MFCD11037112
- Inchi: 1S/C15H20O5/c1-18-11-8-10(9-12(19-2)13(11)20-3)15(14(16)17)6-4-5-7-15/h8-9H,4-7H2,1-3H3,(H,16,17)
- InChI Key: WJOSCFMDSLSJQD-UHFFFAOYSA-N
- SMILES: C1(C2=CC(OC)=C(OC)C(OC)=C2)(C(O)=O)CCCC1
Experimental Properties
- Color/Form: No data avaiable
1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D778230-1g |
1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid |
1176702-59-2 | 95% | 1g |
$825 | 2024-07-20 | |
| eNovation Chemicals LLC | D778230-1g |
1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid |
1176702-59-2 | 95% | 1g |
$825 | 2025-02-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597047-1g |
1-(3,4,5-Trimethoxyphenyl)cyclopentane-1-carboxylic acid |
1176702-59-2 | 98% | 1g |
¥8287.00 | 2024-08-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225827-1g |
1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid |
1176702-59-2 | ≥95% | 1g |
¥6375.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D778230-1g |
1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid |
1176702-59-2 | 95% | 1g |
$825 | 2025-02-21 |
1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid Suppliers
1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid
Introduction to 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid (CAS No. 1176702-59-2)
1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid (CAS No. 1176702-59-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by a cyclopentane ring attached to a 3,4,5-trimethoxyphenyl group, which imparts specific biological activities and pharmacological properties.
The chemical structure of 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid (CAS No. 1176702-59-2) is notable for its combination of aromatic and aliphatic moieties. The presence of the trimethoxyphenyl group contributes to its lipophilicity and stability, making it an attractive candidate for drug development. The cyclopentane ring adds structural rigidity, which can influence the compound's binding affinity to biological targets.
Recent studies have explored the potential therapeutic applications of 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid has also shown promise in neuroprotective studies. Research has indicated that this compound can reduce oxidative stress and protect neurons from damage caused by neurotoxins. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic profile of 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that this compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.
In the context of drug discovery and development, the synthetic accessibility of 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid is another significant advantage. The compound can be synthesized through well-established organic chemistry techniques, making it feasible for large-scale production. This synthetic flexibility allows for the creation of analogs with modified properties to optimize therapeutic efficacy and reduce side effects.
The potential applications of 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in the development of functional materials with unique properties. For example, its ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage and separation.
In conclusion, 1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid (CAS No. 1176702-59-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.
1176702-59-2 (1-(3,4,5-Trimethoxyphenyl)cyclopentanecarboxylic Acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)